Cas no 55620-99-0 ((4,4-dimethyl-2-octyl-2-{7-oxo-7-[2-(trimethylammonio)ethoxy]heptyl}-1,3-oxazolidin-3-yl)oxidanyl)

(4,4-dimethyl-2-octyl-2-{7-oxo-7-[2-(trimethylammonio)ethoxy]heptyl}-1,3-oxazolidin-3-yl)oxidanyl structure
55620-99-0 structure
Product name:(4,4-dimethyl-2-octyl-2-{7-oxo-7-[2-(trimethylammonio)ethoxy]heptyl}-1,3-oxazolidin-3-yl)oxidanyl
CAS No:55620-99-0
MF:C25H51N2O4+
MW:443.68344
CID:1598212
PubChem ID:191377

(4,4-dimethyl-2-octyl-2-{7-oxo-7-[2-(trimethylammonio)ethoxy]heptyl}-1,3-oxazolidin-3-yl)oxidanyl Chemical and Physical Properties

Names and Identifiers

    • (4,4-dimethyl-2-octyl-2-{7-oxo-7-[2-(trimethylammonio)ethoxy]heptyl}-1,3-oxazolidin-3-yl)oxidanyl
    • 8-(4',4'-Dimethyloxazolidine-N-oxyl)palmitoylcholine
    • 55620-99-0
    • 8-Doxylpalmitoylcholine
    • Inchi: InChI=1S/C25H50N2O4/c1-7-8-9-10-12-15-18-25(26(29)24(2,3)22-31-25)19-16-13-11-14-17-23(28)30-21-20-27(4,5)6/h7-22H2,1-6H3/q+1
    • InChI Key: BMGKTDUWOAXQDJ-UHFFFAOYSA-N
    • SMILES: CCCCCCCCC1(N(C(CO1)(C)C)[O])CCCCCCC(=O)OCC[N+](C)(C)C

Computed Properties

  • Exact Mass: 442.37705808g/mol
  • Monoisotopic Mass: 442.37705808g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 18
  • Complexity: 504
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6
  • Topological Polar Surface Area: 39.8Ų

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